2-methyl-5-(4-nitrophenyl)-2H-tetrazole

• CAS RN: 43131-48-2
• Molecular Formula: C8H7N5O2
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 2-methyl-5-(4-nitrophenyl)tetrazole
• InChI: InChI=1S/C8H7N5O2/c1-12-10-8(9-11-12)6-2-4-7(5-3-6)13(14)15/h2-5H,1H3
• InChI Key: CEUXZGRTNLGQQW-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(N=N1)C2=CC=C(C=C2)[N+](=O)[O-]

Description

2-methyl-5-(4-nitrophenyl)-2H-tetrazole is a useful research compound. Its molecular formula is C8H7N5O2 and its molecular weight is 205.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 60% NaH (0.116 g, 2.89 mmol) and MeI (0.196 mL, 3.15 mmol) in DMF (2 mL) (cooled to 0° C., under N2) is added dropwise, a solution of 5-(4-nitrophenyl)-1H-tetrazole (0.502, 2.63 mmol) in DMF (7 mL). The reaction mixture is stirred under N2 for 1 hour and 30 min at 5° C. and then quenched with water and extracted with EtOAc. The organic layers are combined and washed with sat. NaCl, dried over MgSO4, filtered and evaporated to give a residue purified by silica gel column chromatography. Elution with 80:20 followed by 60:40 petroleum ether-EtOAc affords 2-methyl-5-(4-nitro-phenyl)-2H-tetrazole (0.265 g, 49%) as a white solid and 1-methyl-5-(4-nitro-phenyl)-1H-tetrazole (37.7 mg, 7%) as a yellow solid. The isomers are identified by NOE experiments.